Cas no 81907-81-5 (rac 7-Hydroxy Propranolol)

rac 7-Hydroxy Propranolol Properties

Names and Identifiers

• 2-Naphthalenol,8-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
• rac 7-Hydroxy Propranolol
• 8-[2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol
• 2-Naphthalenol,8-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]
• 7-Hydroxypropranolol
• 8-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-2-naphthalenol
• 8-[2-HYDROXY-3-[(ISOPROPYL)AMINO]PROPOXY]-2-NAPHTHALENOL
• 8-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}naphthalen-2-ol
• FT-0670057
• 81907-81-5
• AKOS030254499
• DTXSID50433884
• PD060439
• CHEMBL105817
• (+/-)-8-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-2-naphthalenol
• +Expand

• InChIKey： ZAVISZICVBECEV-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C16H21NO3/c1-11(2)17-9-14(19)10-20-16-5-3-4-12-6-7-13(18)8-15(12)16/h3-8,11,14,17-19H,9-10H2,1-2H3CopyCopied
• SMILES： CC(C)NCC(COC1=CC=CC2=C1C=C(C=C2)O)OCopyCopied

Computed Properties

• Exact Mass: 275.15200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 275.15214353g/mol
• Heavy Atom Count: 20
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• LogP: 2.67400
• PSA: 61.72000
• Refractive Index: 1.602
• Boiling Point: 487.526°C at 760 mmHg
• Melting Point: 132-134°C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 248.647°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.169